Cas no 1206680-45-6 (1-(Cyclohexylmethyl)azetidin-3-ol)

• Product Name: 1-(Cyclohexylmethyl)azetidin-3-ol
• CAS No: 1206680-45-6
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5734881
• PubChem ID: 44228620
• Update Time: 2025-06-28

1-(Cyclohexylmethyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• starbld0043865
• F6541-0348
• 1206680-45-6
• 1-(cyclohexylmethyl)azetidin-3-ol
• AKOS012392505
• 1-(Cyclohexylmethyl)azetidin-3-ol

• Inchi： 1S/C10H19NO/c12-10-7-11(8-10)6-9-4-2-1-3-5-9/h9-10,12H,1-8H2
• InChI Key： DYJPSTOCKUZDBB-UHFFFAOYSA-N
• SMILES： OC1CN(C1)CC1CCCCC1

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-(Cyclohexylmethyl)azetidin-3-ol

Professional Introduction to Compound with CAS No 1206680-45-6 and Product Name 1-(Cyclohexylmethyl)azetidin-3-ol

Compound with the CAS number 1206680-45-6 and the product name 1-(Cyclohexylmethyl)azetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The azetidinone core, a five-membered heterocyclic ring containing an oxygen atom, is a versatile scaffold that has been extensively explored for its bioactivity. The introduction of a cyclohexylmethyl substituent at the 1-position of the azetidin-3-ol ring enhances its pharmacological profile, making it a promising candidate for further investigation.

The 1-(Cyclohexylmethyl)azetidin-3-ol molecule exhibits interesting chemical and pharmacological properties that make it relevant in contemporary research. The cyclohexylmethyl group contributes to the compound's lipophilicity, which is often a critical factor in drug absorption, distribution, metabolism, and excretion (ADME) properties. Additionally, the presence of the hydroxyl group at the 3-position of the azetidinone ring provides a site for further functionalization, allowing chemists to modify the compound's bioactivity and selectivity. These features have prompted researchers to explore its potential in various therapeutic areas.

Recent studies have highlighted the significance of azetidinone derivatives in medicinal chemistry. These compounds have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 1-(Cyclohexylmethyl)azetidin-3-ol aligns well with these investigations, as it combines the bioactive azetidinone core with a lipophilic substituent that may enhance membrane permeability and target specificity. This combination has led to increased interest in exploring its pharmacological effects.

In particular, the antimicrobial activity of azetidinone derivatives has been extensively studied. The 1-(Cyclohexylmethyl)azetidin-3-ol molecule has shown promise in preliminary screenings as a potential antimicrobial agent. Its ability to interact with bacterial cell walls and disrupt essential metabolic pathways makes it a compelling candidate for further development. Researchers are particularly interested in how the cyclohexylmethyl group influences its binding affinity and efficacy against various bacterial strains.

The anti-inflammatory potential of this compound has also been examined. Inflammation is a complex biological process that involves multiple pathways and mediators. Azetidinone derivatives have demonstrated ability to modulate inflammatory responses by inhibiting key enzymes such as COX-2 and LOX. The structural features of 1-(Cyclohexylmethyl)azetidin-3-ol, including the hydroxyl group at the 3-position, may enable it to interact with these enzymes effectively. This interaction could lead to reduced inflammation and associated symptoms, making it a valuable candidate for therapeutic applications.

Furthermore, the anticancer properties of azetidinone derivatives have been an area of active research. These compounds have shown ability to induce apoptosis and inhibit tumor growth in various cancer cell lines. The 1-(Cyclohexylmethyl)azetidin-3-ol molecule may exhibit similar effects due to its structural similarity to other known anticancer agents. Its ability to disrupt essential cellular processes and induce programmed cell death makes it a promising candidate for further investigation.

The synthesis of 1-(Cyclohexylmethyl)azetidin-3-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed various synthetic routes that exploit different reagents and reaction conditions to construct the azetidinone core efficiently. The introduction of the cyclohexylmethyl group at the 1-position is achieved through nucleophilic substitution reactions or other coupling strategies that ensure regioselectivity and functional group compatibility.

The pharmacokinetic properties of 1-(Cyclohexylmethyl)azetidin-3-ol are also crucial for its potential therapeutic applications. Studies have shown that modifications at different positions of the azetidinone ring can significantly influence absorption, distribution, metabolism, and excretion (ADME) properties. The cyclohexylmethyl group enhances lipophilicity, which may improve oral bioavailability but also necessitates careful consideration of potential side effects such as toxicity or interactions with other drugs.

In conclusion, compound with CAS No 1206680-45-6 and product name 1-(Cyclohexylmethyl)azetidin-3-ol represents a significant advancement in pharmaceutical chemistry with potential applications in antimicrobial, anti-inflammatory, and anticancer therapies. Its unique structural features make it a promising candidate for further investigation and development into novel therapeutic agents. Continued research into its pharmacological effects will provide valuable insights into its potential clinical applications.